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Compound of Interest

Compound Name:
3-Amino-3-(2-

nitrophenyl)propanoic acid

Cat. No.: B1221991 Get Quote

An In-depth Technical Guide to 3-Amino-3-(2-nitrophenyl)propanoic acid

This guide provides comprehensive technical information on 3-Amino-3-(2-
nitrophenyl)propanoic acid, tailored for researchers, scientists, and professionals in drug

development. It covers the molecule's physicochemical properties, structural information, and

its role in chemical synthesis.

Molecular Properties and Identification
3-Amino-3-(2-nitrophenyl)propanoic acid is a derivative of β-alanine containing a 2-

nitrophenyl substituent.[1] Its structure makes it a valuable building block in organic and

medicinal chemistry.[2][3] The compound is slightly soluble in water and should be stored at 0-

5°C, away from strong oxidizing agents, acids, and bases.[4][5][6]

Physicochemical Data Summary
The key quantitative data for 3-Amino-3-(2-nitrophenyl)propanoic acid are summarized in

the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₉H₁₀N₂O₄ [1][4][7][8]

Molecular Weight 210.19 g/mol [1][4]

CAS Number 5678-48-8 [1][7][8]

Melting Point 222 °C [1][4]

Boiling Point (Predicted) 423.8 ± 35.0 °C [1][4]

Density (Predicted) 1.404 ± 0.06 g/cm³ [1][4]

Flash Point 210.1 °C [4]

Vapor Pressure 6.13E-08 mmHg at 25°C [4]

Refractive Index 1.612 [4]

Molecular Structure
The structure consists of a propane-1-carboxylic acid backbone with an amino group and a 2-

nitrophenyl group attached to the third carbon (the β-carbon).
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Molecular Structure of 3-Amino-3-(2-nitrophenyl)propanoic acid
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Intermediate Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.chembk.com/en/chem/3-Amino-3-(2-nitrophenyl)propionic%20acid
https://www.fishersci.com/shop/products/3-amino-3-2-nitrophenyl-propionic-acid-98-thermo-scientific/AAB2217606
https://www.fishersci.com/shop/products/3-amino-3-2-nitrophenyl-propionic-acid-98-thermo-scientific/AAB2217606
https://www.fishersci.fr/shop/products/3-amino-3-2-nitrophenyl-propionic-acid-98-thermo-scientific/11489707
https://www.thermofisher.com/order/catalog/product/B22176.06
https://www.thermofisher.com/order/catalog/product/B22176.06
http://www.chemical-suppliers.eu/enp/amino-nitrophenyl-propanoic-acid-PX1030573
http://www.chemical-suppliers.eu/enp/amino-nitrophenyl-propanoic-acid-PX1030573
https://www.benchchem.com/product/b1221991#3-amino-3-2-nitrophenyl-propanoic-acid-molecular-structure-and-weight
https://www.benchchem.com/product/b1221991#3-amino-3-2-nitrophenyl-propanoic-acid-molecular-structure-and-weight
https://www.benchchem.com/product/b1221991#3-amino-3-2-nitrophenyl-propanoic-acid-molecular-structure-and-weight
https://www.benchchem.com/product/b1221991#3-amino-3-2-nitrophenyl-propanoic-acid-molecular-structure-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1221991?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

